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Compound of Interest

Compound Name: Otenzepad

Cat. No.: B1677806

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper handling and
disposal of Otenzepad. Otenzepad is a selective and competitive M2 muscarinic acetylcholine
receptor antagonist used in research. Adherence to these procedures is critical for ensuring
laboratory safety and environmental protection.

Chemical and Physical Properties

A summary of key quantitative data for Otenzepad is presented below for easy reference.

Property Value

Molecular Formula C24H31Ns02
Molecular Weight 421.54 g/mol

CAS Number 102394-31-0
Solubility in DMSO 25 mg/mL (59.31 mM)

Store powder at -20°C for up to 3 years. In
Storage
solvent, store at -80°C for up to 1 year.

Proper Disposal Procedures
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As a precautionary measure, Otenzepad waste should be handled as potentially hazardous
chemical waste. The following step-by-step guide outlines the recommended disposal
procedures.

Step 1: Waste Segregation and Collection

» All disposable materials that have come into contact with Otenzepad, including personal
protective equipment (gloves, lab coats), pipette tips, and empty vials, should be collected in
a designated, clearly labeled hazardous waste container.

o Unused or expired Otenzepad, whether in solid form or in solution, must also be disposed of
as hazardous waste. Do not mix with non-hazardous waste.

Step 2: Waste Container Labeling

e The hazardous waste container must be labeled with the words "Hazardous Waste," the
name "Otenzepad,” and the approximate quantity of the waste.

e Ensure the container is kept closed except when adding waste.
Step 3: Storage of Waste

o Store the hazardous waste container in a designated, secure area, away from incompatible
materials.

e The storage area should be well-ventilated.
Step 4: Final Disposal

» Arrange for the collection of the hazardous waste by a licensed environmental disposal
company.

e Follow all local, state, and federal regulations for the disposal of chemical waste. Never
dispose of Otenzepad down the drain or in the regular trash.

Experimental Protocols
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Detailed methodologies for common experiments involving Otenzepad are not publicly
available. Researchers should develop and validate their own protocols based on the specific
requirements of their studies, adhering to standard laboratory practices for handling chemical
compounds.

Otenzepad Signaling Pathway

Otenzepad acts as an antagonist to the M2 muscarinic acetylcholine receptor, which is a G
protein-coupled receptor (GPCR). The binding of an agonist to the M2 receptor typically
initiates a signaling cascade that leads to the inhibition of adenylyl cyclase and a subsequent
decrease in intracellular cyclic AMP (CAMP) levels.
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Caption: Otenzepad antagonism of the M2 muscarinic acetylcholine receptor signaling
pathway.

 To cite this document: BenchChem. [Otenzepad: Guidelines for Safe Handling and Disposal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677806#otenzepad-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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